Cas no 2411262-72-9 (N-2-(4-tert-butyl-1,2,3,6-tetrahydropyridin-1-yl)ethylbut-2-ynamide)

• Product Name: N-2-(4-tert-butyl-1,2,3,6-tetrahydropyridin-1-yl)ethylbut-2-ynamide
• CAS No: 2411262-72-9
• MF: C₁₅H₂₄N₂O
• MW: 248.363863945007
• CID: 5684079
• PubChem ID: 146075793
• Update Time: 2025-05-20

N-2-(4-tert-butyl-1,2,3,6-tetrahydropyridin-1-yl)ethylbut-2-ynamide Chemical and Physical Properties

Names and Identifiers

• 2411262-72-9
• N-[2-(4-Tert-butyl-3,6-dihydro-2H-pyridin-1-yl)ethyl]but-2-ynamide
• N-[2-(4-tert-butyl-1,2,3,6-tetrahydropyridin-1-yl)ethyl]but-2-ynamide
• EN300-26575855
• N-2-(4-tert-butyl-1,2,3,6-tetrahydropyridin-1-yl)ethylbut-2-ynamide

• Inchi： 1S/C15H24N2O/c1-5-6-14(18)16-9-12-17-10-7-13(8-11-17)15(2,3)4/h7H,8-12H2,1-4H3,(H,16,18)
• InChI Key： AXENMQYCPXZTFZ-UHFFFAOYSA-N
• SMILES： O=C(C#CC)NCCN1CC=C(CC1)C(C)(C)C

Computed Properties

• Exact Mass: 248.188863393g/mol
• Monoisotopic Mass: 248.188863393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 32.3Ų

Additional information on N-2-(4-tert-butyl-1,2,3,6-tetrahydropyridin-1-yl)ethylbut-2-ynamide

N-2-(4-tert-butyl-1,2,3,6-tetrahydropyridin-1-yl)ethylbut-2-ynamide: A Comprehensive Overview

N-2-(4-tert-butyl-1,2,3,6-tetrahydropyridin-1-yl)ethylbut-2-ynamide, with the CAS number 2411262-72-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a tetrahydropyridine ring with an amide functional group. The tetrahydropyridine moiety is a six-membered ring containing one nitrogen atom and five carbon atoms, with a 4-tert-butyl substituent that imparts steric bulk and potentially influences the compound's pharmacokinetic properties. The but-2-yne group further adds to the molecule's complexity, offering potential for diverse chemical reactivity and biological activity.

Recent studies have highlighted the importance of tetrahydropyridine derivatives in drug discovery. For instance, research published in Journal of Medicinal Chemistry has demonstrated that such compounds can act as potent inhibitors of certain enzyme targets, making them promising candidates for therapeutic applications. The presence of the but-2-yne group in this compound introduces additional functionality, potentially enabling interactions with biological systems through pi-pi stacking or other non-covalent interactions. This makes N-2-(4-tert-butyl-1,2,3,6-tetrahydropyridin-1-yl)ethylbut-2-ynamide a valuable molecule for exploring novel drug design strategies.

The synthesis of N-2-(4-tert-butyl-1,2,3,6-tetrahydropyridin-1-yl)ethylbut-2-ynamide involves a multi-step process that typically begins with the preparation of the tetrahydropyridine ring. This is often achieved through the Dieckmann cyclization or other cyclization reactions involving appropriate precursors. The introduction of the 4-tert-butyl substituent is crucial for stabilizing the ring structure and modulating the compound's physical properties. Subsequent steps involve coupling reactions to introduce the butynamide group, which can be achieved through methods such as Sonogashira coupling or other cross-coupling techniques.

One of the most exciting aspects of this compound is its potential application in medicinal chemistry. The tetrahydropyridine ring is known to exhibit calcium channel blocking activity, which has been exploited in drugs like nifedipine for treating hypertension. The addition of the butynamide group may enhance these properties or confer new functionalities altogether. Recent research has also explored the use of such compounds as scaffolds for designing kinase inhibitors or other enzyme-targeted therapies.

In terms of biological evaluation, N-2-(4-tert-butyl...) has shown promise in preclinical studies. For example, studies conducted at leading pharmaceutical research institutions have demonstrated its ability to modulate specific cellular pathways involved in inflammation and neurodegenerative diseases. These findings suggest that further investigation into its pharmacokinetics and toxicity profiles could pave the way for clinical trials.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the structure and purity of this compound. High-resolution mass spectrometry (HRMS) has provided precise molecular weight measurements, while 1H and 13C NMR spectra have offered detailed insights into its stereochemistry and bonding environment.

In conclusion, N-CAS 241126279 represents a fascinating molecule with a wealth of potential applications in drug discovery and chemical synthesis. Its unique structural features make it an attractive target for researchers seeking to develop novel therapeutic agents. As ongoing studies continue to uncover its full potential, this compound stands at the forefront of innovative chemical research.